Cas no 1111104-00-7 (5-[2-(trifluoromethyl)phenyl]-1H-pyrimidin-2-one)

• Product Name: 5-[2-(trifluoromethyl)phenyl]-1H-pyrimidin-2-one
• CAS No: 1111104-00-7
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 2606623
• PubChem ID: 53222381
• Update Time: 2025-04-21

5-[2-(trifluoromethyl)phenyl]-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[2-(trifluoromethyl)phenyl]-1H-pyrimidin-2-one
• DTXSID00686848
• 5-[2-(trifluoromethyl)phenyl]pyrimidin-2-ol
• AKOS015941909
• 1111104-00-7
• 5-(2-(Trifluoromethyl)phenyl)pyrimidin-2-ol
• 5-[2-(Trifluoromethyl)phenyl]pyrimidin-2(1H)-one
• 2-HYDROXY-5-(2-TRIFLUOROMETHYLPHENYL)PYRIMIDINE

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)9-4-2-1-3-8(9)7-5-15-10(17)16-6-7/h1-6H,(H,15,16,17)
• InChI Key： XLMLWWXAAQIKCB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(NC=1)=O)(F)F

Computed Properties

• Exact Mass: 240.05104734Da
• Monoisotopic Mass: 240.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų